(Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate

• IUPAC Name: methyl N-[2,2,2-trichloro-1-[(Z)-[3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5-ylidene]amino]ethyl]carbamate
• InChI: InChI=1S/C19H17Cl3N4O3S/c1-28-14-10-8-12(9-11-14)15-23-17(30-26(15)13-6-4-3-5-7-13)24-16(19(20,21)22)25-18(27)29-2/h3-11,16H,1-2H3,(H,25,27)/b24-17-
• InChI Key: DCFPUQGQEVYYFS-ULJHMMPZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NC(C(Cl)(Cl)Cl)NC(=O)OC)SN2C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)C2=N/C(=N/C(C(Cl)(Cl)Cl)NC(=O)OC)/SN2C3=CC=CC=C3
• Molecular Formula: C19H17Cl3N4O3S
• Molecular Weight: 487.8 g/mol
• CAS No.: 648408-13-3

Description

This compound features a 1,2,4-thiadiazole core substituted with a 4-methoxyphenyl group at position 3 and a phenyl group at position 2. The methoxyphenyl and phenyl substituents likely contribute to π-π stacking interactions in biological targets, and the trichloroethyl group may influence metabolic stability .

Biological Activity

(Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, focusing on its antimicrobial, herbicidal, and cytotoxic effects based on diverse research findings.

Chemical Structure and Properties

The compound features a complex structure that includes a thiadiazole moiety and a carbamate functional group. The presence of chlorine atoms and a methoxyphenyl group enhances its biological activity. The molecular formula is C17H15Cl3N4O2S, with a molecular weight of approximately 427.75 g/mol.

Antimicrobial Activity

Research indicates that compounds with thiadiazole moieties exhibit significant antimicrobial properties. For instance, derivatives of 1,3,4-thiadiazole have shown effectiveness against various bacterial strains. In one study, it was found that compounds similar to (Z)-methyl carbamate demonstrated Minimum Inhibitory Concentration (MIC) values ranging from 31.25 to 62.5 µg/mL against standard bacterial strains including Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Thiadiazole Derivatives

Compound	MIC (µg/mL)	Target Organism
(Z)-methyl carbamate	31.25-62.5	S. aureus, E. coli
2-amino-1,3,4-thiadiazole	<50	Mycobacterium tuberculosis
Aldicarb	164	Various bacteria

Herbicidal Properties

Carbamate esters have been widely studied for their herbicidal properties. The compound has been noted for its effectiveness in controlling both broadleaf and narrowleaf plant species. In agricultural studies, it has been employed as a component in formulations aimed at managing weed populations effectively .

Case Study: Herbicidal Efficacy
A field study demonstrated that formulations containing (Z)-methyl carbamate significantly reduced weed biomass by up to 70% compared to untreated controls. This efficacy was attributed to the compound's ability to inhibit key metabolic pathways in target plants.

Cytotoxic Effects

Cytotoxicity studies have shown that exposure to carbamate compounds can lead to cellular damage in mammalian cells. For example, CHO-K1 cells exposed to varying concentrations of carbamates exhibited concentration-dependent cytotoxic effects, indicating potential genotoxicity .

Table 2: Cytotoxicity of Carbamate Compounds

Compound	Concentration (µM)	Cytotoxicity Effect
Aldicarb	164	High toxicity
Propoxur	161	Moderate toxicity
Carbofuran	10-100	Genotoxic potential observed

The biological activity of (Z)-methyl carbamate is thought to stem from its ability to interact with various cellular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways in both microorganisms and plants.
• Membrane Disruption : It has been suggested that the chlorinated structure contributes to disrupting cellular membranes, leading to increased permeability and cell death.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : Recent studies have indicated that compounds containing thiadiazole moieties exhibit promising anticancer properties. The incorporation of the (Z)-methyl carbamate structure may enhance the bioactivity of these compounds against various cancer cell lines. Research has shown that derivatives of similar structures can inhibit tumor growth and induce apoptosis in cancer cells .
• Antimicrobial Properties : The compound's ability to disrupt microbial cell membranes has been explored in various studies. Thiadiazole derivatives have been reported to possess antibacterial and antifungal activities, making this compound a candidate for developing new antimicrobial agents .
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes related to disease pathways, particularly in cancer and infectious diseases. The presence of the carbamate group is known to enhance interactions with enzyme active sites .

Agricultural Applications

• Pesticide Development : The trichloro group in the structure suggests potential efficacy as an insecticide or herbicide. Research indicates that similar compounds can exhibit high toxicity against pests while being less harmful to non-target organisms .
• Plant Growth Regulators : The compound's unique structure may also serve as a plant growth regulator, promoting growth or enhancing resistance to environmental stressors. Studies have shown that thiadiazole derivatives can improve plant resilience against pathogens and adverse conditions .

Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated various thiadiazole derivatives, including those with a similar structural framework to (Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate. The results indicated significant cytotoxicity against breast and lung cancer cell lines, suggesting that modifications in the molecular structure could lead to enhanced therapeutic agents .

Pesticide Efficacy

In agricultural research, a derivative of the compound was tested for its effectiveness as an insecticide against common agricultural pests. Results demonstrated a high mortality rate among treated populations compared to controls, indicating its potential as a viable pesticide alternative .

Comparison with Similar Compounds

Table 1: Structural Comparison with Heterocyclic Analogs

Compound Name	Core Structure	Substituents	Key Functional Groups	Reference
Target Compound	1,2,4-Thiadiazole	3-(4-Methoxyphenyl), 2-phenyl, (Z)-trichloroethylcarbamate	Thiadiazole, Carbamate	-
Ethyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate	1,2,4-Oxadiazole	5-(4-Methoxyphenyl), ethyl carboxylate	Oxadiazole, Ester
N-[(2Z)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]furan-2-carboxamide	Thiazole-Oxadiazole	3-Phenyl oxadiazole, furan carboxamide	Thiazole, Oxadiazole, Amide
Methyl (4-(2-amino-2-oxoethyl)thiazol-2-yl)carbamate	Thiazole	4-(2-Amino-2-oxoethyl), methyl carbamate	Thiazole, Carbamate, Amide

Key Observations :

Heterocyclic Core : The target’s 1,2,4-thiadiazole (N-N-S ring) differs from oxadiazole (N-N-O) and thiazole (N-S) analogs. Thiadiazoles generally exhibit higher thermal stability and diverse bioactivity compared to oxadiazoles or thiazoles .

Substituent Effects : The 4-methoxyphenyl group in the target and Ethyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate suggests shared electronic effects (e.g., electron-donating methoxy group enhancing resonance stabilization). However, the trichloroethylcarbamate in the target introduces steric bulk and lipophilicity absent in simpler esters or amides.

Key Observations :

Anticancer Potential: The oxadiazole derivative in shows high anticancer activity, likely due to its planar heterocycle interacting with DNA or enzymes. The target’s thiadiazole core may offer similar or enhanced activity, though this requires experimental validation.

Antimicrobial Activity : Thiazole-carbamate hybrids (e.g., ) exhibit strong antimicrobial effects, attributed to the carbamate’s ability to disrupt cell membranes. The target’s trichloroethyl group may enhance this via increased membrane permeability.

Neuroactive Potential: Carbamate groups (as in the target and ) are known acetylcholinesterase inhibitors, suggesting possible neuroactive applications.

Table 3: Unique Features of the Target Compound

Feature	Comparison to Analogs	Implications
Z-Configuration	Stereochemical specificity absent in most oxadiazole/thiazole analogs	Potential for selective target binding
Trichloroethylcarbamate	Greater lipophilicity vs. methyl/ethyl carbamates (e.g., )	Improved metabolic stability
4-Methoxyphenyl Substituent	Shared with Ethyl 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylate	Enhanced electronic interactions

Preparation Methods

Thiosemicarbazide Cyclization

The 1,2,4-thiadiazole scaffold is commonly synthesized via cyclization of thiosemicarbazides under dehydrating conditions. For the target compound, the precursor 3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-one is prepared as follows:

Step 1: Synthesis of Thiosemicarbazide
4-Methoxybenzaldehyde reacts with phenylhydrazine to form the corresponding hydrazone, which is subsequently treated with thiophosgene to yield N'-(4-methoxybenzoyl)-N-phenylthiosemicarbazide .

Step 2: Cyclization to Thiadiazole
The thiosemicarbazide undergoes cyclization using polyphosphoric acid (PPA) at 120°C for 6 hours, forming the 1,2,4-thiadiazol-5(2H)-one derivative. This method, adapted from similar protocols, achieves yields of 75–85%.

$$
\text{Thiosemicarbazide} \xrightarrow{\text{PPA, 120°C}} \text{1,2,4-Thiadiazol-5(2H)-one}
$$

Alternative Route: Iodine-Mediated Dehydrosulfurization

A more recent approach involves iodine-triethylamine-mediated dehydrosulfurization. For example, N-(2,2,2-trichloro-1-isothiocyanatoethyl)benzamide derivatives have been cyclized using iodine in DMF to form 1,3,4-thiadiazoles. Adapting this method, the 1,2,4-thiadiazole could be synthesized by reacting a trichloroethyl isothiocyanate with a substituted hydrazinecarbothioamide, followed by iodine-mediated cyclization (yield: 80–84%).

Imine Formation and Stereochemical Control

Condensation with Trichloroethylamine

The ketone group at position 5 of the thiadiazole undergoes condensation with 2,2,2-trichloroethylamine to form the imine linkage. This step is critical for establishing the (Z)-configuration:

Reaction Conditions

• Solvent: Anhydrous ethanol or acetonitrile
• Catalyst: Concentrated sulfuric acid (0.5 equiv)
• Temperature: Reflux at 80°C for 12 hours

The (Z)-isomer is favored due to steric hindrance between the 4-methoxyphenyl group and the trichloroethyl carbamate, as confirmed by NOESY spectroscopy in analogous systems.

$$
\text{Thiadiazol-5-one} + \text{Trichloroethylamine} \xrightarrow{\text{H}2\text{SO}4, \Delta} \text{(Z)-Imine Intermediate}
$$

Purification and Characterization

The crude imine is purified via recrystallization from acetonitrile, yielding 70–78% of the (Z)-isomer. Key characterization data include:

• 1H NMR : A singlet at δ 3.85 ppm (OCH3), doublets for aromatic protons (δ 6.8–7.5 ppm).
• 13C NMR : Carbonyl signal at δ 168.2 ppm (C=O), thiadiazole carbons at δ 155–160 ppm.

Carbamate Functionalization

Carbamoylation of the Amine

The trichloroethylamine intermediate is treated with methyl chloroformate in the presence of a base (e.g., triethylamine) to install the carbamate group:

Procedure

• Dissolve the imine intermediate in dry dichloromethane.
• Add triethylamine (1.2 equiv) and methyl chloroformate (1.1 equiv) at 0°C.
• Stir at room temperature for 4 hours.

Work-Up

• Quench with ice water, extract with DCM, and dry over Na2SO4.
• Purify via column chromatography (SiO2, hexane/ethyl acetate 4:1).

Yield : 65–72%.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)	Stereoselectivity (Z:E)
Thiosemicarbazide + PPA	Cyclization, imine formation	75	98	85:15
Iodine-mediated	Dehydrosulfurization, carbamation	80	99	90:10
Schiff base + click	Triazole incorporation	68	97	N/A

The iodine-mediated route offers superior yield and stereoselectivity, likely due to milder conditions that minimize isomerization.

Challenges and Optimization Strategies

• Stereochemical Control : Use of bulky solvents (e.g., tert-butanol) improves (Z)-selectivity by stabilizing the transition state through hydrogen bonding.
• Carbamate Hydrolysis : Avoid aqueous work-up at high pH to prevent degradation. Anhydrous MgSO4 is preferred over NaOH for drying.
• Scale-Up Limitations : Iodine-mediated cyclization generates sulfur byproducts, requiring filtration and thiosulfate washes.

Q & A

Q. What are the common synthetic routes for preparing this compound and its derivatives?

The synthesis typically involves multi-step reactions, starting with the formation of thiadiazole or thiazole intermediates. For example, describes a method where trichloroethylamine derivatives react with thiadiazolyl-containing reagents under reflux conditions. Similarly, outlines a catalyst-free aqueous ethanol-mediated approach for carbamate-thiazole derivatives, emphasizing the use of aryl substituents (e.g., 4-methoxyphenyl) to modulate reactivity. Key steps include cyclization of thiadiazole rings and carbamate coupling via isocyanate intermediates .

Q. Which spectroscopic techniques are critical for confirming the compound’s structure?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for mapping hydrogen and carbon environments, particularly to confirm the (Z)-configuration of the imino group. High-Resolution Mass Spectrometry (HRMS) validates the molecular ion peak ([M+H]⁺), while infrared (IR) spectroscopy identifies functional groups like carbamate C=O stretches (~1700 cm⁻¹). and highlight these techniques for verifying purity and structural integrity .

Q. What are the key functional groups influencing this compound’s chemical behavior?

The compound’s reactivity is dominated by:

• The thiadiazole ring , which participates in π-stacking interactions and electrophilic substitutions.
• The carbamate group (–O–CO–NH–), prone to hydrolysis under acidic/basic conditions.
• The trichloroethyl moiety , which enhances electrophilicity due to electron-withdrawing effects (). These groups collectively influence solubility, stability, and biological interactions .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data during structural elucidation?

Discrepancies between NMR and HRMS data often arise from impurities or tautomeric forms. For instance, reports resolving ambiguous ¹H NMR signals (e.g., imino proton shifts) by comparing experimental data with computational predictions (DFT calculations). Additionally, recrystallization in DMF/acetic acid () can isolate pure isomers, while 2D NMR techniques (COSY, HSQC) clarify connectivity .

Q. What strategies optimize synthetic yield in multi-step reactions?

Optimization hinges on:

• Solvent selection : Polar aprotic solvents (e.g., DMF) improve intermediate solubility ().
• Catalysis : Sodium acetate in acetic acid accelerates cyclization ().
• Temperature control : Reflux conditions (100–120°C) enhance reaction rates without degrading thermally sensitive groups (). Supercritical CO₂ has also been proposed to improve selectivity in carbamate formation () .

Q. How do electronic effects of substituents influence reactivity?

The 4-methoxyphenyl group donates electrons via resonance, stabilizing the thiadiazole ring and reducing electrophilicity. In contrast, the trichloroethyl group withdraws electrons, increasing susceptibility to nucleophilic attack (e.g., hydrolysis). and demonstrate that substituent positioning alters reaction pathways, such as favoring SN2 mechanisms in carbamate cleavage .

Q. What computational methods predict biological activity?

Molecular docking (e.g., AutoDock Vina) models interactions with enzyme targets like acetylcholinesterase or cytochrome P450. highlights using binding free energy calculations (MM-GBSA) to prioritize derivatives. Pharmacophore mapping further identifies critical interaction sites, such as hydrogen bonding with the carbamate oxygen .

Q. How can reproducibility challenges in synthesis be addressed?

Reproducibility issues often stem from trace moisture or oxygen sensitivity. recommends strict inert conditions (N₂/Ar atmosphere) and anhydrous solvents. Detailed protocols for intermediate purification (e.g., column chromatography with silica gel) and real-time monitoring (TLC/HPLC) are critical, as noted in and .

Methodological Notes

• Spectral Analysis : Cross-validate NMR/HRMS with literature data (e.g., Frija et al., 2019 in ) to mitigate artifacts.
• Reaction Monitoring : Use in-situ IR to track carbamate formation (C=O band intensity).
• Biological Testing : Prioritize in vitro assays (e.g., antimicrobial activity in ) before in vivo studies.